Cas no 89897-18-7 (7-oxabicyclo[2.2.1]heptan-2-ylmethanol)

• Product Name: 7-oxabicyclo[2.2.1]heptan-2-ylmethanol
• CAS No: 89897-18-7
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 3330467
• PubChem ID: 13614302
• Update Time: 2025-04-21

7-oxabicyclo[2.2.1]heptan-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 7-OXABICYCLO[2.2.1]HEPTANE-2-METHANOL
• 7-oxabicyclo[2.2.1]heptan-2-ylmethanol(WXC08827)
• (7-Oxa-bicyclo[2.2.1]hept-2-yl)-methanol
• 7-oxabicyclo[2.2.1]heptan-2-ylmethanol
• EN300-245376
• SY344648
• [endo-7-Oxabicyclo[2.2.1]heptan-2-yl]methanol
• {7-oxabicyclo[2.2.1]heptan-2-yl}methanol
• 89897-18-7
• MFCD22397841
• VCNMKDHFISMVQL-UHFFFAOYSA-N
• 105880-34-0
• [(1R,4S)-7-oxabicyclo[2.2.1]heptan-2-yl]methanol
• CID 13614302
• SCHEMBL75680
• 1932179-53-7
• (1R,2S,4S)-7-oxabicyclo[2.2.1]heptan-2-ylmethanol
• 13118-78-0
• 1933781-96-4
• (7-OXABICYCLO[2.2.1]HEPTAN-2-YL)METHANOL
• 1932341-13-3
• 105880-32-8
• 13118-77-9
• AT34056
• [exo-7-Oxabicyclo[2.2.1]heptan-2-yl]methanol
• PDA89718
• 875-525-9
• MFCD24445521
• (7-Oxabicyclo(2.2.1)heptan-2-yl)methanol

• Inchi： 1S/C7H12O2/c8-4-5-3-6-1-2-7(5)9-6/h5-8H,1-4H2
• InChI Key： VCNMKDHFISMVQL-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(CO)C2

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.5Ų